Cas no 1260843-72-8 (5-chloro-2-(piperidin-3-yl)phenol)

• Product Name: 5-chloro-2-(piperidin-3-yl)phenol
• CAS No: 1260843-72-8
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5913306
• PubChem ID: 82612878
• Update Time: 2025-06-09

5-chloro-2-(piperidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(piperidin-3-yl)phenol
• 1260843-72-8
• EN300-1981482

• Inchi： 1S/C11H14ClNO/c12-9-3-4-10(11(14)6-9)8-2-1-5-13-7-8/h3-4,6,8,13-14H,1-2,5,7H2
• InChI Key： HJBDLOCIGNOLBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1CNCCC1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 5-chloro-2-(piperidin-3-yl)phenol

Introduction to 5-chloro-2-(piperidin-3-yl)phenol (CAS No. 1260843-72-8)

5-chloro-2-(piperidin-3-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1260843-72-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a chloro-substituted phenol core linked to a piperidine moiety, has garnered attention due to its structural complexity and potential biological activities. The combination of a halogenated aromatic ring with a nitrogen-containing heterocycle makes it a promising candidate for further investigation in drug discovery and development.

The structural framework of 5-chloro-2-(piperidin-3-yl)phenol encompasses several key functional groups that contribute to its unique chemical properties. The chloro substituent at the fifth position of the phenol ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions. Concurrently, the piperidine ring at the second position introduces steric and electronic modifications, influencing both solubility and metabolic stability. These features make the compound a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in phenolic derivatives due to their diverse pharmacological effects. Phenols are well-known for their antioxidant, anti-inflammatory, and antimicrobial properties, which have been extensively studied in both preclinical and clinical settings. The incorporation of a piperidine group into such structures has further expanded their pharmacological spectrum, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the most compelling aspects of 5-chloro-2-(piperidin-3-yl)phenol is its potential as a lead compound for drug development. Researchers have been exploring its derivatives to identify more potent and selective bioactive molecules. For instance, modifications at the chloro or piperidine positions can alter binding affinity to target enzymes or receptors, thereby optimizing therapeutic efficacy. This flexibility underscores the importance of 5-chloro-2-(piperidin-3-yl)phenol in medicinal chemistry.

Recent studies have highlighted the compound's role in modulating biological pathways associated with neurodegenerative diseases. The phenolic moiety is known to interact with oxidative stress markers, while the piperidine ring can influence neurotransmitter receptor activity. Such interactions make 5-chloro-2-(piperidin-3-yl)phenol a candidate for developing treatments targeting conditions like Alzheimer's disease and Parkinson's disease. Preliminary in vitro assays have demonstrated promising results in reducing amyloid-beta aggregation and enhancing dopaminergic signaling.

The synthesis of 5-chloro-2-(piperidin-3-yl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on a chlorobenzene derivative followed by condensation with piperidine derivatives under controlled conditions. Advances in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of pharmacokinetic properties, 5-chloro-2-(piperidin-3-yl)phenol exhibits moderate solubility in water and organic solvents, which is advantageous for formulation development. Its metabolic stability has been evaluated through in vitro studies using liver microsomes, revealing a balanced half-life that allows for prolonged therapeutic effects without excessive degradation. These characteristics are critical for determining appropriate dosing regimens in clinical applications.

The safety profile of 5-chloro-2-(piperidin-3-yl)phenol is another area of active investigation. Toxicological assessments have been conducted to evaluate potential side effects at various exposure levels. Early findings suggest that the compound exhibits low toxicity when administered orally or intraperitoneally in animal models. However, further studies are needed to assess long-term effects and potential interactions with other drugs.

Future research directions for 5-chloro-2-(piperidin-3-yl)phenol include exploring its role in anti-inflammatory therapies. The phenolic group can interact with inflammatory mediators such as COX enzymes and NF-kB pathways, while the piperidine moiety may modulate cytokine production. Such mechanisms make it a promising candidate for developing novel anti-inflammatory agents with reduced side effects compared to existing treatments.

Additionally, the compound's antimicrobial properties have been investigated in recent years. Phenolic derivatives are known to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary data indicate that 5-chloro-2-(piperidin-3-yl)phenol exhibits activity against Gram-positive bacteria, suggesting its potential use in combating antibiotic-resistant strains.

The development of novel drug candidates often relies on high-throughput screening (HTS) techniques to identify bioactive molecules rapidly. 5-chloro-2-(piperidin-3-yl)phenol has been utilized as an intermediate in HTS campaigns targeting various disease-related proteins. Its structural features allow it to interact with multiple targets simultaneously, providing insights into polypharmacology—a concept gaining traction in modern drug design.

In conclusion,5-chloro - 2 - ( p i p e r i d i n - 3 - y l ) ph e n o l (CAS No . 1 2 6 0 8 4 3 - 7 2 - 8 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural attributes , coupled with promising biological activities , make it an attractive scaffold for further medicinal chemistry exploration . As research progresses , this compound is poised to contribute valuable insights into treating neurological disorders , infectious diseases , and inflammatory conditions . Continued investigation will likely uncover new therapeutic applications , reinforcing its importance in drug discovery efforts .